Cas no 116631-96-0 (4-chloro-4-ethylheptane)

• Product Name: 4-chloro-4-ethylheptane
• CAS No: 116631-96-0
• MF: C₉H₁₉Cl
• MW: 162.700162172318
• CID: 1205938
• PubChem ID: 20541581
• Update Time: 2025-04-20

4-chloro-4-ethylheptane Chemical and Physical Properties

Names and Identifiers

• 4-chloro-4-ethylheptane
• heptane, 4-chloro-4-ethyl-
• LogP
• DTXSID401031367
• SCHEMBL11279692
• 4-chloro-4-ethyl-heptane
• 116631-96-0

• Inchi： 1S/C9H19Cl/c1-4-7-9(10,6-3)8-5-2/h4-8H2,1-3H3
• InChI Key： SKHLYPLYKMKJLB-UHFFFAOYSA-N
• SMILES： ClC(CC)(CCC)CCC

Computed Properties

• Exact Mass: 162.11767
• Monoisotopic Mass: 162.1175283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0